Cas no 380432-29-1 (3,4-diamino-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzene-1-sulfonamide)

• Product Name: 3,4-diamino-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzene-1-sulfonamide
• CAS No: 380432-29-1
• MF: C₁₇H₁₉N₅O₃S
• MW: 373.429461717606
• MDL: MFCD03150787
• CID: 843443
• PubChem ID: 3392670
• Update Time: 2025-08-01

3,4-diamino-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-DIAMINO-N-(1,5-DIMETHYL-3-OXO-2-PHENYL-2,3-DIHYDRO-1H-PYRAZOL-4-YL)-BENZENESULFONAMIDE
• 3,4-diamino-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzene-1-sulfonamide
• CS-0218929
• MFCD03150787
• 380432-29-1
• AKOS027427091
• G31599
• EN300-02490
• J-511125
• 3,4-diamino-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)benzenesulfonamide
• 3,4-Diamino-N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)benzenesulfonamide
• DTXSID801122677
• Z56827061

• MDL： MFCD03150787
• Inchi： 1S/C17H19N5O3S/c1-11-16(17(23)22(21(11)2)12-6-4-3-5-7-12)20-26(24,25)13-8-9-14(18)15(19)10-13/h3-10,20H,18-19H2,1-2H3
• InChI Key： FBIVHNGOSFMCPF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)N)N)(NC1C(N(C2C=CC=CC=2)N(C)C=1C)=O)(=O)=O

Computed Properties

• Exact Mass: 373.12086066g/mol
• Monoisotopic Mass: 373.12086066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3,4-diamino-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzene-1-sulfonamide

Comprehensive Overview of 3,4-diamino-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzene-1-sulfonamide (CAS No. 380432-29-1)

3,4-diamino-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzene-1-sulfonamide (CAS No. 380432-29-1) is a specialized sulfonamide derivative with a unique molecular structure that combines a pyrazolone ring and a diaminobenzene sulfonamide moiety. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug development and material science. Its CAS number 380432-29-1 serves as a critical identifier for researchers and suppliers in the global chemical market.

The molecular structure of 3,4-diamino-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzene-1-sulfonamide features a sulfonamide group linked to a diaminobenzene core, which is further connected to a 1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl substituent. This intricate architecture contributes to its unique physicochemical properties, including solubility, stability, and reactivity. Researchers often explore such sulfonamide-based compounds for their potential in designing novel therapeutic agents, particularly in targeting enzymes and receptors.

One of the most frequently asked questions about CAS No. 380432-29-1 is its potential role in medicinal chemistry. Recent studies have highlighted the importance of sulfonamide derivatives in developing inhibitors for various biological targets. For instance, compounds like 3,4-diamino-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzene-1-sulfonamide are being investigated for their ability to modulate enzyme activity, making them valuable candidates for treating inflammatory and metabolic disorders. This aligns with the growing trend of personalized medicine and targeted drug delivery systems.

In addition to its pharmaceutical applications, 3,4-diamino-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzene-1-sulfonamide is also of interest in material science. The compound's aromatic rings and functional groups provide opportunities for creating advanced polymers and coatings with enhanced durability and performance. Researchers are exploring its use in high-performance materials, such as those required in aerospace and electronics industries, where thermal and chemical stability are paramount.

The synthesis of CAS No. 380432-29-1 typically involves multi-step organic reactions, including sulfonylation and amination processes. These methods are optimized to achieve high yields and purity, which are critical for research and industrial applications. Recent advancements in green chemistry have also prompted the development of more sustainable synthesis routes for such sulfonamide derivatives, reducing environmental impact and improving cost-efficiency.

Market trends indicate a rising demand for specialty chemicals like 3,4-diamino-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzene-1-sulfonamide, driven by the expanding pharmaceutical and material science sectors. Suppliers and manufacturers are increasingly focusing on high-purity grades to meet the stringent requirements of research institutions and industries. Additionally, the compound's CAS number 380432-29-1 is frequently searched in chemical databases, reflecting its relevance in contemporary scientific inquiries.

For researchers and industry professionals, understanding the structure-activity relationship of 3,4-diamino-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzene-1-sulfonamide is crucial. Computational modeling and molecular docking studies are often employed to predict its interactions with biological targets, accelerating the drug discovery process. This approach is particularly relevant in the era of AI-driven drug design, where predictive analytics play a pivotal role in identifying promising candidates.

In conclusion, 3,4-diamino-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzene-1-sulfonamide (CAS No. 380432-29-1) represents a versatile and valuable compound in both pharmaceutical and material science applications. Its unique molecular structure, combined with ongoing research into its properties and uses, ensures its continued significance in scientific and industrial communities. As advancements in synthetic chemistry and biotechnology progress, this compound is likely to play an even more prominent role in addressing global challenges in healthcare and technology.